Cas no 56144-22-0 (Cytochalasin J)

• Product Name: Cytochalasin J
• CAS No: 56144-22-0
• MF: C₂₈H₃₇NO₄
• MW: 451.597688436508
• CID: 1066749
• PubChem ID: 6434519
• Update Time: 2025-04-20

Cytochalasin J Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00OCMS
• CYTOCHALASIN J
• (11)Cytochalasa-6(12),13,19-trien-1-one, 7,18,21-trihydroxy-16,18-dimethyl-10-phenyl-
• (3S,3aR,4S,6aR,7E,13E,15R)-3-benzyl-6,12,15-trihydroxy-4,10,12-trimethyl-5-methylidene-2,3,3a,4,5,6,6a,9,10,11,12,15-dodecahydro-1H-cycloundeca[d]isoindol-1-one
• 7,18,21-Trihydroxy-16,18-dimethyl-10-phenyl-(11)cytochalasa-6(12),13,19-trien-1-one
• Kodocytochalasin 2
• Paspalin P
• Paspalin P II
• (2R,3E,9E,14S,15R,16S)-16-Benzyl-2,5,12-trihydroxy-5,7,14-trimethyl-13-methylidene-17-azatricyclo[9.
• 56144-22-0
• CHEBI:201378
• (1R,2R,3E,5S,7S,9E,11R,12S,14S,15R,16S)-16-benzyl-2,5,12-trihydroxy-5,7,14-trimethyl-13-methylidene-17-azatricyclo[9.7.0.01,15]octadeca-3,9-dien-18-one
• 16-Benzyl-2,5,12-trihydroxy-5,7,14-trimethyl-13-methylidene-17-azatricyclo[9.7.0.01,15]octadeca-3,9-dien-18-one
• 53760-20-6
• CID 102239810
• Cytochalasin J

• Inchi： 1S/C28H37NO4/c1-17-9-8-12-21-25(31)19(3)18(2)24-22(15-20-10-6-5-7-11-20)29-26(32)28(21,24)23(30)13-14-27(4,33)16-17/h5-8,10-14,17-18,21-25,30-31,33H,3,9,15-16H2,1-2,4H3,(H,29,32)/b12-8+,14-13+/t17?,18-,21?,22+,23-,24+,25?,27?,28?/m1/s1
• InChI Key： UKQNIEMKORIOQM-XQZQWNPTSA-N
• SMILES： OC1C(=C)[C@@H](C)[C@H]2[C@H](CC3C=CC=CC=3)NC(C32[C@@H](C=CC(C)(CC(C)CC=CC31)O)O)=O |t:21,29|

Computed Properties

• Exact Mass: 451.27225866g/mol
• Monoisotopic Mass: 451.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.8

Cytochalasin J Security Information

• Hazardous Material transportation number：UN 3462 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28-63
• Safety Instruction： 28-36/37-45
• FLUKA BRAND F CODES：10
• RTECS：HA5306500
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I